Cas no 874787-81-2 (2-(2,4-dimethylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide)

• Product Name: 2-(2,4-dimethylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide
• CAS No: 874787-81-2
• MF: C₁₈H₂₇NO₄S
• MW: 353.476284265518
• CID: 6028401
• PubChem ID: 16268911
• Update Time: 2025-10-31

2-(2,4-dimethylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide
• Acetamide, 2-(2,4-dimethylphenoxy)-N-(2-methylpropyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• Z26273910
• AKOS024659344
• 2-(2,4-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-isobutylacetamide
• F2545-0362
• 874787-81-2
• 2-(2,4-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-(2-methylpropyl)acetamide

• Inchi： 1S/C18H27NO4S/c1-13(2)10-19(16-7-8-24(21,22)12-16)18(20)11-23-17-6-5-14(3)9-15(17)4/h5-6,9,13,16H,7-8,10-12H2,1-4H3
• InChI Key： BKIPZIVVCJKLAC-UHFFFAOYSA-N
• SMILES： C(N(CC(C)C)C1CCS(=O)(=O)C1)(=O)COC1=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 353.16607952g/mol
• Monoisotopic Mass: 353.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 560.7±50.0 °C(Predicted)
• pka: -1.21±0.20(Predicted)

Additional information on 2-(2,4-dimethylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide

Professional Introduction to Compound with CAS No. 874787-81-2 and Product Name: 2-(2,4-dimethylphenoxy)-N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-(2-methylpropyl)acetamide

The compound with the CAS number 874787-81-2 and the product name 2-(2,4-dimethylphenoxy)-N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-(2-methylpropyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure incorporates several key functional groups that contribute to its pharmacological properties, making it a subject of intense research interest.

At the core of this compound's identity is its 2-(2,4-dimethylphenoxy) moiety, which is a substituted phenyl group linked to an oxygen atom. This particular group is known for its ability to enhance binding affinity and metabolic stability, making it a valuable component in drug design. The dimethyl substitution on the phenyl ring further influences the electronic properties of the molecule, potentially affecting its interaction with biological targets. Such structural features are often explored in the development of novel therapeutic agents.

The other critical component of the compound is the N-(1,1-dioxo-1λ6-thiolan-3-yl) group. This moiety is derived from a thiolanone scaffold, which has been increasingly studied for its bioactivity. Thiolanones are heterocyclic compounds that exhibit a range of pharmacological effects, including anti-inflammatory and antimicrobial properties. The dioxo functionality within this group adds an additional layer of complexity, influencing both the reactivity and the solubility of the compound. Such structural motifs are often engineered to improve drug-like properties such as bioavailability and target specificity.

The final key moiety in the compound's structure is the N-(2-methylpropyl)acetamide part. Acetamide derivatives are well-known for their role as bioisosteres, capable of replacing other functional groups while maintaining or even enhancing biological activity. The 2-methylpropyl substituent adds bulk to the molecule, which can influence its pharmacokinetic profile by affecting factors such as lipophilicity and metabolic clearance. This group is often incorporated into drug candidates to optimize their absorption, distribution, metabolism, and excretion (ADME) properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. Molecular docking studies have shown that the 2-(2,4-dimethylphenoxy)-N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-(2-methylpropyl)acetamide has potential binding affinity to various biological targets relevant to therapeutic intervention. For instance, preliminary simulations suggest that it may interact with enzymes involved in inflammatory pathways, making it a promising candidate for further investigation in conditions such as arthritis or autoimmune diseases.

In addition to computational studies, experimental approaches have also been employed to validate these hypotheses. In vitro assays have demonstrated that this compound exhibits modulatory effects on key signaling pathways associated with cellular proliferation and differentiation. These findings align with recent research indicating that thiolanone derivatives can influence cellular processes through mechanisms involving redox regulation and enzyme inhibition. Such activities make this compound an attractive candidate for further exploration in oncology and neurodegenerative disorders.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the thiolanone core through cyclization reactions followed by selective acylation to introduce the acetamide moiety. The introduction of the 2-(2,4-dimethylphenoxy) group is achieved through nucleophilic aromatic substitution reactions, which require precise control over reaction conditions to ensure high yield and purity.

The structural complexity of this compound necessitates rigorous purification techniques to isolate it in a form suitable for biological testing. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed methods for purification and characterization. These techniques allow researchers to confirm the identity and purity of the compound before proceeding with downstream applications such as formulation development and preclinical studies.

From a pharmaceutical perspective, one of the most compelling aspects of this compound is its potential for developing novel therapeutics with improved efficacy and reduced side effects compared to existing treatments. The combination of structural features from different pharmacophoric regions allows for fine-tuning of biological activity through medicinal chemistry interventions. For example, modifications to the N-(2-methylpropyl)acetamide group could enhance selectivity for specific targets while minimizing off-target effects.

The growing interest in thiolanone derivatives underscores their significance as scaffolds for drug discovery. These compounds have shown promise in various disease models due to their ability to modulate multiple biological pathways simultaneously. The unique electronic properties conferred by functional groups such as dioxo and thioether linkages make them particularly versatile for designing molecules with tailored pharmacological profiles.

As research in this area continues to evolve, new synthetic strategies will likely emerge to facilitate access to more complex derivatives of this class. Advances in flow chemistry and automated synthesis platforms could accelerate both discovery efforts and scalability issues associated with producing these compounds on a larger scale for clinical trials or commercialization purposes.

In conclusion,874787-81-2 (CAS number) represents an innovative chemical entity with significant potential in pharmaceutical applications due to its unique structural composition featuring dimethylphenoxymethyl, thiolanone, and methylpropylacetamide moieties respectively . Its synthesis showcases modern advances while presenting opportunities through ongoing research into its therapeutic implications . Future work should continue exploring both synthetic optimizations along biochemical validations , paving way towards novel treatment modalities .